![molecular formula C9H19ClN2 B2757013 1-Azaspiro[4.5]decan-8-amine hydrochloride CAS No. 1823898-56-1](/img/structure/B2757013.png)
1-Azaspiro[4.5]decan-8-amine hydrochloride
Overview
Description
1-Azaspiro[4.5]decan-8-amine hydrochloride is a chemical compound with the molecular formula C9H19ClN2 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for 1-Azaspiro[4.5]decan-8-amine hydrochloride is 1S/C9H17NO.ClH/c11-8-2-5-9 (6-3-8)4-1-7-10-9;/h8,10-11H,1-7H2;1H . The molecular weight is 191.7 .Physical And Chemical Properties Analysis
1-Azaspiro[4.5]decan-8-amine hydrochloride is a powder in physical form . It should be stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Antimycobacterial Agents Another study explored the antimycobacterial potential of 1-thia-4-azaspiro[4.5]decan-8-amine derivatives. Several compounds demonstrated significant activity against Mycobacterium tuberculosis, suggesting this chemical structure's utility in developing new antimycobacterial agents (Srivastava et al., 2005).
Chemistry-Driven Drug Discovery The diversity-oriented synthesis of azaspirocycles, including the 1-Azaspiro[4.5]decan-8-amine framework, offers a versatile approach to discovering new drugs. These compounds serve as functionalized scaffolds with considerable relevance in chemistry-driven drug discovery, showcasing their importance in medicinal chemistry (Wipf et al., 2004).
Anticancer Activity Research into the anticancer activity of 1-Azaspiro[4.5]decan-8-amine derivatives has led to the discovery of compounds with moderate to high potency against various cancer cell lines. This indicates the potential of these compounds as a basis for developing new anticancer drugs (Yang et al., 2019).
Anticonvulsant Properties The investigation into N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives has uncovered compounds with anticonvulsant activity, highlighting the therapeutic potential of 1-Azaspiro[4.5]decan-8-amine derivatives in treating epilepsy (Obniska et al., 2006).
Safety and Hazards
The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-azaspiro[4.5]decan-8-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2.ClH/c10-8-2-5-9(6-3-8)4-1-7-11-9;/h8,11H,1-7,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQHWNZVPWDMSAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC(CC2)N)NC1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azaspiro[4.5]decan-8-amine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]quinoline-2-carboxamide](/img/structure/B2756935.png)
![ethyl 2-[[(E)-3-(4-butoxy-3-methoxyphenyl)-2-cyanoprop-2-enoyl]amino]-4,5-dimethylthiophene-3-carboxylate](/img/structure/B2756938.png)
![3-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)-6-ethyl-2-(4-fluorophenyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one](/img/structure/B2756941.png)
![N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2756942.png)
![(Z)-3-[5-(1-benzofuran-2-yl)-1H-pyrazol-4-yl]-2-cyano-N-prop-2-enylprop-2-enamide](/img/structure/B2756948.png)
